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Compound of Interest

Compound Name: SR 57227A

Cat. No.: B109795

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is paramount to ensuring laboratory safety and environmental
protection. SR 57227A, a potent and selective 5-HT3 receptor agonist used in research,
requires specific procedures for its disposal due to its hazardous properties. This guide
provides essential safety information and a step-by-step protocol for the proper disposal of SR
57227A.

SR 57227A is classified as an acute oral toxicant and can cause skin and eye irritation, as well
as respiratory irritation. Therefore, strict adherence to safety protocols is necessary at all
stages of its handling and disposal.

Key Safety and Handling Information

Before beginning any disposal procedures, it is crucial to be aware of the hazards associated
with SR 57227A and the necessary personal protective equipment (PPE).
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Property Information

) 1-(6-chloro-2-pyridinyl)-4-piperidinamine,
Chemical Name
monohydrochloride

CAS Number 77145-61-0[1][2][3]

Toxic if swallowed (Acute Toxicity, Oral -
] Category 3).[3] Causes skin irritation. Causes
Primary Hazards ] o )
serious eye irritation. May cause respiratory

irritation.

Chemical-resistant gloves, safety goggles or
) ) face shield, and a lab coat are mandatory. Work
Personal Protective Equipment (PPE) _ _
should be conducted in a well-ventilated area or

a fume hood to avoid inhalation of dust.[3]

If swallowed: Immediately call a poison center or
] ) doctor.[3] In case of skin contact: Wash off with
First Aid Measures
soap and plenty of water. In case of eye contact:

Rinse cautiously with water for several minutes.

Experimental Protocol: Step-by-Step Disposal
Procedure

The disposal of SR 57227A must be handled by a licensed professional waste disposal
service. Under no circumstances should this chemical be disposed of down the drain or in
regular trash.[4][5][6] The following protocol outlines the steps for the safe collection and
preparation of SR 57227A waste for professional disposal.

Materials:

Appropriate Personal Protective Equipment (PPE)

Designated hazardous waste container (clearly labeled)

Waste labels

Zip-top bags for solid waste
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e Solvent for rinsing (e.g., ethanol or as recommended by your institution's safety office)
Procedure:
o Waste Segregation:

o Solid Waste: Collect any unused SR 57227A powder, contaminated weigh boats, and
disposable labware (e.g., pipette tips) in a designated, sealable plastic bag.

o Liquid Waste: Collect any solutions containing SR 57227A in a separate, compatible, and
clearly labeled hazardous waste container. Do not mix with other incompatible waste
streams.

o Contaminated Sharps: Any needles or other sharps contaminated with SR 57227A should
be placed in a designated sharps container for hazardous chemical waste.

o Container Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical
name "SR 57227A," the CAS number "77145-61-0," and the approximate quantity.

o Include the date when the waste was first added to the container.
» Decontamination of Empty Containers:

o Empty containers that originally held SR 57227A must be decontaminated before being
discarded as regular trash.

o Triple rinse the empty container with a suitable solvent.

o Collect all rinsate as hazardous liquid waste and add it to your designated liquid waste
container.

o After triple rinsing, deface the original label on the container and dispose of it according to
your institution's guidelines for non-hazardous lab glass or plastic.

o Storage:
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o Store the sealed and labeled hazardous waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory.[7][8][9]

o Ensure the storage area is secure and away from incompatible materials.
e Arranging for Disposal:

o Once the waste container is full or has been in storage for a designated period (as per
your institution's policy), contact your institution's Environmental Health and Safety (EHS)
office to arrange for a pickup by a licensed hazardous waste disposal company.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of SR 57227A.
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Caption: Workflow for the safe disposal of SR 57227A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of SR 57227A: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109795#sr-57227a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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